molecular formula C10H7NO4 B8643563 2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid CAS No. 67081-71-4

2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid

Cat. No.: B8643563
CAS No.: 67081-71-4
M. Wt: 205.17 g/mol
InChI Key: SXGDKPZZZMOLHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

67081-71-4

Molecular Formula

C10H7NO4

Molecular Weight

205.17 g/mol

IUPAC Name

2-methyl-4-oxo-3,1-benzoxazine-8-carboxylic acid

InChI

InChI=1S/C10H7NO4/c1-5-11-8-6(9(12)13)3-2-4-7(8)10(14)15-5/h2-4H,1H3,(H,12,13)

InChI Key

SXGDKPZZZMOLHX-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=CC=C2C(=O)O)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Aminoisophthalic acid (50.0 g; 276.0 mmol) and Ac2O (250.0 ml; 5.00 V) were combined and heated to 140° C. for 4 h. The reaction mixture was cooled to room temperature and distilled under high vacuum on the rotary evaporator. The remaining AcOH was removed by azeotropic distillation with toluene. The residue was slurried with ethyl ether, filtered, and the solid was dried under vacuum to provide the desired intermediate (50.3 g, 89% yield).
Quantity
50 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step Two

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